8-(3-chlorophenyl)-6-ethyl-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(3-chlorophenyl)-8-ethyl-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H20ClN5O2/c1-4-17-18(14-9-6-5-7-10-14)28(16-12-8-11-15(24)13-16)22-25-20-19(29(17)22)21(30)27(3)23(31)26(20)2/h5-13H,4H2,1-3H3
• InChI Key: QDMKSFGLJQCAOX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C23H20ClN5O2
• Molecular Weight: 433.9 g/mol

Description

The compound you mentioned is a purine derivative. Purines are heterocyclic aromatic organic compounds that consist of a pyrimidine ring fused to an imidazole ring. They are key components of many biological molecules, including DNA and RNA, where they serve as the building blocks of nucleic acids.

Molecular Structure Analysis

Purines have a two-ring structure, consisting of a six-membered pyrimidine ring and a five-membered imidazole ring. The structure of your compound would be similar, with additional functional groups attached to the purine core.

Chemical Reactions Analysis

Purines undergo various chemical reactions, including electrophilic and nucleophilic attacks. The specific reactions that your compound would undergo depend on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Purines are generally soluble in water and stable at physiological pH. The specific properties of your compound would depend on the functional groups attached to the purine core.

Mechanism of Action

The mechanism of action of purine derivatives can vary widely depending on their structure and the specific functional groups they contain. Some purine derivatives have been investigated for their antitumor activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The study of purine derivatives is a vibrant field with many potential applications, particularly in medicinal chemistry. Future research could focus on exploring the properties and potential uses of your specific compound.